Cas no 86917-79-5 (Eudesma-3,11-dien-2-one)

• Product Name: Eudesma-3,11-dien-2-one
• CAS No: 86917-79-5
• Molecular Formula: C₁₅H₂₂O
• Molecular Weight: 218.334584712982
• CID: 3026229
• PubChem ID: 101093173

Eudesma-3,11-dien-2-one Properties

Names and Identifiers

• Eudesma-3,11-dien-2-one
• (4AR,6R,8aS)-4,8a-dimethyl-6-(prop-1-en-2-yl)-4a,5,6,7,8,8a-hexahydronaphthalen-2(1H)-one
• 4abeta,5,6,7,8,8a-Hexahydro-4,8aalpha-dimethyl-6alpha-(1-methylethenyl)naphthalene-2(1H)-one
• (4aR,6R,8aS)-4a,5,6,7,8,8a-Hexahydro-4,8a-dimethyl-6-(1-methylethenyl)-2(1H)-naphthalenone (ACI)
• 2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-6-(1-methylethenyl)-, [4aR-(4aα,6β,8aβ)]- (9CI)
• Eudesmane K
• E89040
• 86917-79-5
• (4aR,6R,8aS)-4,8a-dimethyl-6-(prop-1-en-2-yl)-1,4a,5,6,7,8-hexahydronaphthalen-2-one
• starbld0008811
• CS-0148882
• HY-N8668
• AKOS040761716
• (4aR,6R,8aS)-4,8a-dimethyl-6-prop-1-en-2-yl-1,4a,5,6,7,8-hexahydronaphthalen-2-one
• FS-6882
• DA-63319

• InChIKey： IVZATFCVCDHOLU-SNPRPXQTSA-N
• Inchi： 1S/C15H22O/c1-10(2)12-5-6-15(4)9-13(16)7-11(3)14(15)8-12/h7,12,14H,1,5-6,8-9H2,2-4H3/t12-,14+,15+/m1/s1
• SMILES： O=C1C=C(C)[C@@H]2C[C@H](C(=C)C)CC[C@@]2(C)C1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.167065321g/mol
• Heavy Atom Count: 16
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids